Cas no 94705-70-1 (Gypenoside XLVI)

Gypenoside XLVI structure
Gypenoside XLVI structure
Product Name:Gypenoside XLVI
CAS No:94705-70-1
MF:C48H82O19
MW:963.153297901154
CID:1506955
PubChem ID:75090527
Update Time:2024-10-25

Gypenoside XLVI Chemical and Physical Properties

Names and Identifiers

    • Gypenoside XLVI
    • (2alpha,3beta,12beta)-20-(beta-D-Glucopyranosyloxy)-2,12-dihydroxydammar-24-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
    • (2α,3β,12β)-20-(β-D-Glucopyranosyloxy)-2,12-dihydroxydammar-24-en-3-yl 2-O-β-D-glucopyranosyl-β-D-glucopyranoside (ACI)
    • D
    • Dammarane, β-D-glucopyranoside deriv. (ZCI)
    • 2-[2-[[2,12-Dihydroxy-4,4,8,10,14-pentamethyl-17-[6-methyl-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • AC-34373
    • 94705-70-1
    • GypenosideXLVI
    • HY-N6252
    • SCHEMBL23699002
    • E80689
    • MS-31804
    • CS-0032787
    • A857333
    • 2-[(2-{[8,11-dihydroxy-3a,3b,6,6,9a-pentamethyl-1-(6-methyl-2-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}hept-5-en-2-yl)-dodecahydro-1H-cyclopenta[a]phenanthren-7-yl]oxy}-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • DA-53800
    • Inchi: 1S/C48H82O19/c1-21(2)10-9-13-48(8,67-42-38(61)35(58)32(55)26(19-50)63-42)22-11-14-47(7)30(22)23(52)16-29-45(5)17-24(53)40(44(3,4)28(45)12-15-46(29,47)6)66-43-39(36(59)33(56)27(20-51)64-43)65-41-37(60)34(57)31(54)25(18-49)62-41/h10,22-43,49-61H,9,11-20H2,1-8H3
    • InChI Key: VENRSYBHHVDBDC-UHFFFAOYSA-N
    • SMILES: OC1CC2C3(C)CC(C(C(C)(C)C3CCC2(C)C2(C)CCC(C(C)(CC/C=C(\C)/C)OC3C(C(C(C(CO)O3)O)O)O)C21)OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(CO)O1)O)O)O)O

Computed Properties

  • Exact Mass: 962.54503038 g/mol
  • Monoisotopic Mass: 962.54503038 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 13
  • Complexity: 1720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 26
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 963.2
  • XLogP3: 1.4
  • Topological Polar Surface Area: 318

Experimental Properties

  • Color/Form: Powder
  • Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: Insuluble (7.0E-4 g/L) (25 ºC),
  • Vapor Pressure: No data available

Gypenoside XLVI Pricemore >>

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Gypenoside XLVI Production Method

Production Method 1

Reaction Conditions
Reference
Application of dammarane type triterpenoid derivative
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Gypenoside XLVI Preparation Products

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